Cas no 68584-25-8 (C10-C16 (Alkyl) benzenesulfonic acid-triethanolamine salt)

• Product Name: C10-C16 (Alkyl) benzenesulfonic acid-triethanolamine salt
• CAS No: 68584-25-8
• MF: C₁₂H₂₁NO₆S
• MW: 307.363242864609
• CID: 505530
• Update Time: 2024-01-30

C10-C16 (Alkyl) benzenesulfonic acid-triethanolamine salt Chemical and Physical Properties

Names and Identifiers

• C10-C16 (Alkyl) benzenesulfonic acid-triethanolamine salt
• 2-[bis(2-hydroxyethyl)amino]ethanol,4-tridecan-3-ylbenzenesulfonic acid
• (C10-C16) Alkylbenzenesulfonic acid, triethanolamine
• (C10-C16) Alkylbenzenesulfonic acid, triethanolamine salt
• (C10-C16) Saturated alkylbenzenesulfonic acid, triethanolamine salt
• C10-C16 Alkylbenzenesulf
• C10-16-Alkylbenzenesulfonic acid, triethanolamine salt
• Benzenesulfonic acid, C10-16-alkyl derivs., compds. with triethanolamine
• C10-16-Alkylbenzenesulfonic acid, triethanolamine
• Alkyl-(C10-C16)-benzenesulfonic acid triethanolamine salt
• c10-c16(Alkyl)benzenesulfonic acid-triethanolamine salt
• 2-[bis(2-hydroxyethyl)amino]ethanol,4-tridecan-3 2-[bis(2-hydroxyethyl)amino]ethanol,4-tridecan-3-ylbenzenesulfonic acid-ylbenzenesulfonic acid

• Inchi： 1S/C6H15NO3.C6H6O3S/c8-4-1-7(2-5-9)3-6-10;7-10(8,9)6-4-2-1-3-5-6/h8-10H,1-6H2;1-5H,(H,7,8,9)
• InChI Key： AVZMHCLRAZFNHJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(O)(=O)=O.N(CCO)(CCO)CCO

Computed Properties

• Exact Mass: 489.312409
• Monoisotopic Mass: 489.312409
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 18
• Complexity: 434
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127

Experimental Properties

• Boiling Point: 672.3°Cat760mmHg
• Flash Point: 360.4°C